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Compound of Interest

Compound Name: Heptaethylene glycol

Cat. No.: B1673116 Get Quote

Heptaethylene Glycol: A Technical Overview
Heptaethylene glycol is a member of the polyethylene glycol (PEG) family, a class of

oligomers or polymers of ethylene oxide.[1] Characterized by seven repeating ethylene glycol

units, this compound is a valuable tool in various scientific and industrial fields, particularly in

drug development and nanotechnology. Its utility stems from its hydrophilic nature, which

enhances the aqueous solubility of conjugated molecules.[2] This technical guide provides an

in-depth look at the core physicochemical properties of heptaethylene glycol.

Physicochemical Properties
The fundamental properties of heptaethylene glycol are summarized in the table below,

providing a clear reference for researchers and drug development professionals.
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Property Value Source

Molecular Formula C₁₄H₃₀O₈ [NIST, PubChem][3]

Molecular Weight 326.38 g/mol [PubChem]

CAS Registry Number 5617-32-3 [NIST]

Appearance
Colorless to light yellow, clear

liquid
[Chem-Impex]

Density 1.13 g/cm³ [Ataman Kimya]

Boiling Point 244 °C at 0.6 mmHg [Ataman Kimya]

Chemical Structure and Functionality
Heptaethylene glycol consists of a chain of seven ethylene glycol units, terminating in

hydroxyl groups. These terminal hydroxyl groups are reactive and allow for the derivatization of

the molecule, making it a versatile linker in bioconjugation and for the synthesis of PROTACs

(Proteolysis Targeting Chimeras). The general structure can be visualized as follows:

Caption: Chemical structure of heptaethylene glycol.

Applications in Research and Development
The hydrophilic nature of the polyethylene glycol chain makes heptaethylene glycol a
valuable component in drug delivery systems, where it can improve the solubility and

pharmacokinetic profile of hydrophobic drugs. It is also utilized in the synthesis of hydrogels

and as a surface modifier. In the field of diagnostics, derivatives of heptaethylene glycol have

been employed in assays for the detection of diseases such as cancer and Alzheimer's

disease. Furthermore, it serves as a linker in the development of PROTACs, a novel

therapeutic modality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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